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Compound of Interest

Compound Name: MPC-0767

Cat. No.: B15275873

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for MPC-0767
is not publicly available. MPC-0767, also known as MPC-3100 mesylate hydrate, is a potent,
selective, orally bioavailable Hsp90 inhibitor and should be handled with extreme caution as a
potent research chemical.[1] The following guidelines are based on best practices for handling
potent, powdered chemical compounds in a laboratory setting. A comprehensive, substance-
specific risk assessment must be conducted by qualified personnel before any handling of
MPC-0767.

Immediate Safety and Operational Plan

This protocol provides essential information for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of MPC-0767. Adherence to these
procedures is critical to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls: The First Line of Defense

To minimize the risk of inhalation and contamination, all procedures involving MPC-0767
powder must be performed within certified engineering controls.

e Chemical Fume Hood: All weighing, reconstitution, and aliquoting of MPC-0767 powder must
be conducted in a properly functioning chemical fume hood.

o Eyewash and Safety Shower: A calibrated and unobstructed eyewash station and safety
shower must be readily accessible in the immediate vicinity of the handling area.
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2. Personal Protective Equipment (PPE): Essential Barrier Protection

A comprehensive PPE regimen is mandatory for all personnel handling MPC-0767. The

following table outlines the minimum required PPE.

Protection Area Required PPE

Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of chemical-
resistant nitrile gloves. The
outer pair should be removed
and disposed of immediately
after handling the compound

or in case of contamination.

Eyes Chemical Splash Goggles

Must be worn at all times when
in the laboratory and especially
when handling MPC-0767 to
protect against dust and

splashes.

N95 or Higher-Rated

Respiratory Respirator

A NIOSH-approved N95 or
higher-rated respirator is
required when handling the
powdered form of MPC-0767

to prevent inhalation.

Laboratory Coat and
Body .
Disposable Gown

A clean, buttoned laboratory
coat must be worn over
personal clothing. For direct
handling of the powder, a
disposable gown should be

worn over the lab coat.

3. Step-by-Step Handling Procedures

A systematic approach to handling MPC-0767 is crucial for safety and experimental integrity.
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Preparation: Before handling, ensure the chemical fume hood is clean and prepared with
disposable, absorbent bench liners. Assemble all necessary equipment and reagents.

Weighing:
o Don all required PPE.
o Tare a suitable weighing container on an analytical balance inside the fume hood.

o Carefully transfer the required amount of MPC-0767 powder using a dedicated spatula to
minimize dust generation.

Solubilization:

o If preparing a solution, add the solvent slowly and carefully to the container with the pre-
weighed MPC-0767 to avoid splashing.

o Securely cap the container and mix gently until the compound is fully dissolved.
Spill Response:

o In the event of a small spill within the fume hood, use absorbent pads to gently wipe the
area.

o For larger spills, evacuate the immediate area and follow your institution's established
emergency procedures for hazardous chemical spills.

o All materials used for spill cleanup must be disposed of as hazardous waste.
. Disposal Plan: Responsible Waste Management

Proper disposal of MPC-0767 and associated contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All disposable items that have come into contact with MPC-0767,
including gloves, weigh boats, pipette tips, and absorbent liners, must be collected in a
dedicated, clearly labeled hazardous waste container.
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e Disposal Compliance: The hazardous waste container must be sealed and disposed of in
accordance with all local, state, and federal regulations for chemical waste. Consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow and Logical Relationships

The following diagram outlines the logical progression of steps for the safe handling of MPC-
0767, from initial preparation to final disposal.
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Caption: Safe Handling Workflow for MPC-0767.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15275873?utm_src=pdf-custom-synthesis
https://www.moxa.com/en/products/industrial-computing/panel-pcs/mpc-3100-series
https://www.benchchem.com/product/b15275873#personal-protective-equipment-for-handling-mpc-0767
https://www.benchchem.com/product/b15275873#personal-protective-equipment-for-handling-mpc-0767
https://www.benchchem.com/product/b15275873#personal-protective-equipment-for-handling-mpc-0767
https://www.benchchem.com/product/b15275873#personal-protective-equipment-for-handling-mpc-0767
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15275873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15275873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

